139298-40-1

Methoxybenzene-sulfonamide

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• CAS RN:
• 139298-40-1

• Formula:
• C₂₆H₂₉ClN₂O₄S

• InChI:
• InChI=1S/C26H29ClN2O4S/c1-28(17-5-6-21-9-11-23(27)12-10-21)20-22-7-3-4-8-26(22)29(18-19-30)34(31,32)25-15-13-24(33-2)14-16-25/h3-16,30H,17-20H2,1-2H3/b6-5+

• InChIKey:
• LLLQTDSSHZREGW-AATRIKPKSA-N

• KN-93 is a selective inhibitor of Ca2+/calmodulin-dependent kinase type II (CaMKII), competitively blocking CaM binding to the kinase (Ki = 370 nM). It does not affect the activities of PKA, PKC, MLCK, or Ca2+-phosphodiesterase. It inhibits histamine-induced aminopyrine uptake in parietal cells (IC50 = 300 nM). More recently, KN-93 has been used to implicate roles for CaMKII in Ca2+-induced Ca2+ release in cardiac myocytes, constitutive phosphorylation of 5-lipoxygenase in 3T3 cells, and Ca2+-dependent activation of HIF-1α in colon cancer cells.
  KN-93 is a sulfonamide resulting from the formal condensation of p-methoxybenzenesulfonic acid with the anilino nitrogen of 2-(aminomethyl)-N-(2-hydroxyethyl)aniline in which the hydrogens of the primary amino group have been replaced by methyl and p-chlorocinnamyl groups. KN-93 is a selective inhibitor of Ca(2+)/calmodulin-depend...

KN-93 hydrochloride

• CAS RN:
• 139298-40-1; 1956426-56-4

• Formula:
• C26H30Cl2N2O4S

• InChI:
• InChI=1S/C26H29ClN2O4S.ClH/c1-28(17-5-6-21-9-11-23(27)12-10-21)20-22-7-3-4-8-26(22)29(18-19-30)34(31,32)25-15-13-24(33-2)14-16-25;/h3-16,30H,17-20H2,1-2H3;1H/b6-5+;

• InChIKey:
• ATHMCQDBXQEIOK-IPZCTEOASA-N

• KN-93 hydrochloride is a useful research compound. Its molecular formula is C26H30Cl2N2O4S and its molecular weight is 537.5. The purity is usually 95%.